[(2-Bromo-5-chlorophenyl)methyl](butyl)amine

• IUPAC Name: N-[(2-bromo-5-chlorophenyl)methyl]butan-1-amine
• InChI: InChI=1S/C11H15BrClN/c1-2-3-6-14-8-9-7-10(13)4-5-11(9)12/h4-5,7,14H,2-3,6,8H2,1H3
• InChI Key: SYVXPSYJSVVSSC-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC1=C(C=CC(=C1)Cl)Br
• Molecular Formula: C11H15BrClN
• Molecular Weight: 276.60 g/mol

Description

(2-Bromo-5-chlorophenyl)methylamine is a halogenated benzylamine derivative with a molecular formula of C₁₁H₁₃BrClNO and a molecular weight of 290.59 g/mol (CAS: 1556504-28-9) . The compound features a 2-bromo-5-chlorophenyl moiety linked to a butylamine group. Its structure combines electron-withdrawing halogen substituents (Br and Cl) with a flexible butyl chain, which may influence its physicochemical properties, such as lipophilicity and solubility.

Biological Activity

(2-Bromo-5-chlorophenyl)methylamine is a compound that has garnered attention in various fields of biological research due to its potential pharmacological properties. This article delves into the biological activity of this compound, exploring its mechanisms of action, relevant case studies, and comparative analyses with similar compounds.

Chemical Structure and Properties

The chemical structure of (2-Bromo-5-chlorophenyl)methylamine can be described as follows:

• Molecular Formula : C10H12BrClN
• Molecular Weight : 249.56 g/mol

The presence of bromine and chlorine atoms on the phenyl ring significantly influences the compound's reactivity and biological interactions.

The biological activity of (2-Bromo-5-chlorophenyl)methylamine is primarily attributed to its interaction with various biological targets, including receptors and enzymes. The halogen substituents (bromine and chlorine) can enhance binding affinity through halogen bonding, which is critical for receptor-ligand interactions.

Key Mechanisms:

• Receptor Binding : The compound may exhibit affinity for neurotransmitter receptors, potentially modulating serotonin (5-HT) and dopamine (DA) pathways, which are crucial in treating mood disorders.
• Enzyme Inhibition : Preliminary studies suggest that it may inhibit certain enzymes, contributing to its potential antidiabetic and anticancer activities.

Antidiabetic Activity

Research indicates that compounds structurally similar to (2-Bromo-5-chlorophenyl)methylamine have shown significant inhibition against enzymes such as α-glucosidase and α-amylase. For instance, related compounds have demonstrated IC50 values ranging from 0.90 to 130.90 µM against these enzymes, suggesting a potential role in managing blood glucose levels .

Compound	α-Glucosidase IC50 (µM)	α-Amylase IC50 (µM)
Acarbose	39.48	5.60
Compound 5o	10.75	0.90

Antitumor Activity

(2-Bromo-5-chlorophenyl)methylamine may also exhibit antitumor properties. Similar compounds have been evaluated for their cytotoxic effects against various cancer cell lines, showing promising results with IC50 values indicating effective growth inhibition .

Case Studies

• Study on Antidiabetic Properties :
  • A series of synthesized compounds similar to (2-Bromo-5-chlorophenyl)methylamine were tested for their inhibitory activity against α-glucosidase and α-amylase. The most active compound demonstrated substantial inhibitory effects, suggesting that structural modifications can enhance biological activity .
• Antitumor Screening :
  • In vitro studies on derivatives of (2-Bromo-5-chlorophenyl)methylamine revealed significant cytotoxicity against A549 cell lines, with some compounds showing IC50 values as low as 4.2 µM . This indicates a potential for developing new anticancer agents based on this scaffold.

Comparative Analysis with Similar Compounds

Comparative studies highlight the unique position of bromine and chlorine in (2-Bromo-5-chlorophenyl)methylamine compared to other derivatives. For example:

Compound Name	Biological Activity
N-[(2-bromo-4-chlorophenyl)methyl]-N-methylcyclopropanamine	Moderate receptor binding
Tert-butyl 4-(2-bromo-5-chlorophenyl)piperazine-1-carboxylate	Antidepressant, anxiolytic

The distinct halogen substitutions influence the pharmacological profile, making (2-Bromo-5-chlorophenyl)methylamine a subject of interest for further research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

The electronic and steric effects of substituents on the phenyl ring significantly alter compound behavior. Key comparisons include:

5-Chloro vs. 5-Methoxy Substitution

• (2-Bromo-5-methoxyphenyl)methyl(methyl)amine: The 5-methoxy group (CAS: 767289-08-7) is electron-donating, increasing ring reactivity in electrophilic substitutions. This compound has a lower molecular weight (230.10 g/mol, C₉H₁₂BrNO) and reduced steric bulk compared to the chloro analog .

Table 1: Substituent-Driven Properties

Compound	Substituents	Molecular Weight	Key Properties
(2-Bromo-5-chlorophenyl)methylamine	2-Br, 5-Cl	290.59	Higher lipophilicity (Cl), stability
(2-Bromo-5-methoxyphenyl)methyl(methyl)amine	2-Br, 5-OCH₃	230.10	Increased reactivity (OCH₃), lower steric bulk

Amine Group Modifications

The nature of the amine substituent influences solubility, bioavailability, and biological activity:

Butyl vs. Piperidine Derivatives

• N-[(2-Bromo-5-chlorophenyl)methyl]-N,1-dimethylpiperidin-4-amine (N4): This piperidine-containing analog (reported in ) demonstrated superior IC₅₀ values against Pseudomonas aeruginosa lipase compared to the reference drug Bromhexine. The cyclic amine likely enhances target binding through conformational rigidity .

Table 2: Amine Group Impact on Bioactivity

Compound	Amine Group	Biological Activity (IC₅₀)
N4 (Piperidine derivative)	Cyclic, dimethyl	Improved inhibition
(2-Bromo-5-chlorophenyl)methylamine	Linear butyl	Not tested

Butyl vs. Methyl Substituents

• Butyl Group : Increases molecular weight and logP (predicted ~3.5), favoring lipid bilayer penetration.

Halogenation Patterns

• Bromine vs. Other Halogens : Bromine’s larger atomic radius compared to chlorine or fluorine may enhance van der Waals interactions in biological targets. For example, 3-Bromo-5-fluoro-4-iodoaniline () incorporates multiple halogens, but its distinct substitution pattern limits direct comparability .